Cas no 2138340-49-3 (5-(4-methoxy-1-methyl-1H-pyrazol-5-yl)-1,2,3,6-tetrahydropyridin-3-ol)

• Product Name: 5-(4-methoxy-1-methyl-1H-pyrazol-5-yl)-1,2,3,6-tetrahydropyridin-3-ol
• CAS No: 2138340-49-3
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 6015142
• PubChem ID: 165779385
• Update Time: 2025-06-12

5-(4-methoxy-1-methyl-1H-pyrazol-5-yl)-1,2,3,6-tetrahydropyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 5-(4-methoxy-1-methyl-1H-pyrazol-5-yl)-1,2,3,6-tetrahydropyridin-3-ol
• EN300-742779
• 2138340-49-3

• Inchi： 1S/C10H15N3O2/c1-13-10(9(15-2)6-12-13)7-3-8(14)5-11-4-7/h3,6,8,11,14H,4-5H2,1-2H3
• InChI Key： YYOGCEMHXUJBCH-UHFFFAOYSA-N
• SMILES： OC1C=C(C2=C(C=NN2C)OC)CNC1

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 59.3Ų

Additional information on 5-(4-methoxy-1-methyl-1H-pyrazol-5-yl)-1,2,3,6-tetrahydropyridin-3-ol

Comprehensive Overview of 5-(4-methoxy-1-methyl-1H-pyrazol-5-yl)-1,2,3,6-tetrahydropyridin-3-ol (CAS No. 2138340-49-3)

The compound 5-(4-methoxy-1-methyl-1H-pyrazol-5-yl)-1,2,3,6-tetrahydropyridin-3-ol (CAS No. 2138340-49-3) is a structurally unique molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its pyrazole and tetrahydropyridine moieties make it a versatile scaffold for drug discovery, particularly in the development of kinase inhibitors and central nervous system (CNS) therapeutics. Researchers are increasingly exploring its potential as a bioactive intermediate due to its ability to modulate key biological pathways.

In recent years, the demand for heterocyclic compounds like 5-(4-methoxy-1-methyl-1H-pyrazol-5-yl)-1,2,3,6-tetrahydropyridin-3-ol has surged, driven by advancements in precision medicine and targeted therapy. This compound’s methoxy and hydroxyl functional groups enhance its solubility and binding affinity, making it a promising candidate for structure-activity relationship (SAR) studies. Its CAS No. 2138340-49-3 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry.

One of the most discussed applications of 5-(4-methoxy-1-methyl-1H-pyrazol-5-yl)-1,2,3,6-tetrahydropyridin-3-ol lies in its potential role in neurodegenerative disease research. With the global rise in conditions like Alzheimer’s and Parkinson’s, scientists are investigating its neuroprotective properties. The compound’s ability to cross the blood-brain barrier (BBB) has sparked interest in its use for CNS drug development, a hot topic in biopharmaceutical forums.

From a synthetic chemistry perspective, CAS No. 2138340-49-3 represents a challenge and opportunity for green chemistry innovations. Researchers are optimizing catalytic processes to produce this compound efficiently, aligning with the industry’s shift toward sustainable synthesis. Its pyrazolyl-tetrahydropyridine core is also being studied for crop protection applications, addressing the need for eco-friendly agrochemicals in modern agriculture.

The compound’s molecular weight and logP values suggest favorable pharmacokinetic profiles, a key consideration in drug design. Online queries often focus on its spectroscopic data (e.g., NMR, HPLC) and patent status, indicating its commercial potential. As AI-driven drug discovery gains traction, 5-(4-methoxy-1-methyl-1H-pyrazol-5-yl)-1,2,3,6-tetrahydropyridin-3-ol is increasingly featured in machine learning models predicting bioactivity.

In conclusion, 5-(4-methoxy-1-methyl-1H-pyrazol-5-yl)-1,2,3,6-tetrahydropyridin-3-ol (CAS No. 2138340-49-3) exemplifies the intersection of cutting-edge science and industrial application. Its multifaceted utility in life sciences ensures its continued prominence in research and development, meeting the evolving needs of healthcare and agriculture sectors worldwide.